BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on
Neohelmanthicin C: Current Knowledge and
Data Gaps

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neohelmanthicin C

Cat. No.: B12374264

For Researchers, Scientists, and Drug Development Professionals

This technical guide serves to consolidate the currently available scientific information on
Neohelmanthicin C. While the fundamental chemical identity of this natural product has been
established, this document also highlights significant gaps in the publicly accessible data
concerning its synthesis, detailed spectroscopic properties, and biological activities.

Chemical Structure and Identifiers of
Neohelmanthicin C

Neohelmanthicin C is a natural product isolated from the plant Thapsia garganica[l]. It is
classified as a phenylpropionic acid derivative[2][3][4]. The fundamental chemical properties
and identifiers are summarized below.

Table 1: Chemical Identification of Neohelmanthicin C
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Identifier Value

CAS Number 918784-99-3[5]

Molecular Formula C27H38010[3]

Molecular Weight 522.58 g/mol [3]
InChl=1S/C27H38010/c1-8-10-11-12-22(28)36-
18(5)27(6,31)26(30)35-17(4)23(37-

InChl 25(29)16(3)9-2)19-13-20(32-7)24-21(14-19)33-
15-34-24/h9,13-14,17-18,23,31H,8,10-
12,15H2,1-7H3/b16-9-/t17-,18-,23-,27+/m0/s1
C/C=C(\C)/C(=0O)O--INVALID-LINK--
c2¢(c1)OCO2)--INVALID-LINK--OC(=0)--

SMILES

INVALID-LINK--(O)--INVALID-LINK--
OC(=0)CcCcccc

A 2D representation of the chemical structure of Neohelmanthicin C is provided below.

Neohelmanthicin C

Click to download full resolution via product page

Caption: 2D Chemical Structure of Neohelmanthicin C.

Data Availability and Gaps

A comprehensive search of scientific literature and chemical databases reveals a significant

lack of detailed experimental data for Neohelmanthicin C. The following sections outline the

current status of available information.

At present, there are no published reports detailing the total synthesis of Neohelmanthicin C.

Consequently, no experimental protocols for its synthesis are available.

Furthermore, specific spectroscopic data, such as detailed 1H-NMR, 13C-NMR, and mass

spectrometry fragmentation data, for Neohelmanthicin C have not been found in the public

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.medchemexpress.com/cas/918784-99-3.html?locale=ja-JP
https://www.targetmol.com/attachment/DataSheet/132882178546597897/T81687
https://www.targetmol.com/attachment/DataSheet/132882178546597897/T81687
https://www.benchchem.com/product/b12374264?utm_src=pdf-body
https://www.benchchem.com/product/b12374264?utm_src=pdf-body-img
https://www.benchchem.com/product/b12374264?utm_src=pdf-body
https://www.benchchem.com/product/b12374264?utm_src=pdf-body
https://www.benchchem.com/product/b12374264?utm_src=pdf-body
https://www.benchchem.com/product/b12374264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

domain. This absence of data prevents a detailed analysis and confirmation of its structural
features beyond the provided chemical structure.

There is a notable lack of studies investigating the biological activity of Neohelmanthicin C. As
a result, no quantitative data on its efficacy in any biological assay, its mechanism of action, or
its involvement in any signaling pathways can be provided.

Context from the Source Organism: Thapsia
garganica

Neohelmanthicin C is isolated from Thapsia garganica, a plant known to produce a variety of
bioactive secondary metabolites[1][6]. While no direct biological data for Neohelmanthicin C is
available, the chemical constituents of Thapsia garganica have been a subject of research, with
a particular focus on sesquiterpene lactones like thapsigargin[6][7][8][9]. Thapsigargin is a
potent inhibitor of the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump, which leads
to the induction of apoptosis[6].

Other compounds identified in Thapsia garganica include various essential oils, flavonoids,
tannins, and saponins, which have shown antioxidant and antimicrobial properties in studies on
the plant's extracts[10][11].

The relationship of Neohelmanthicin C to other compounds from its source can be visualized

)

as follows:
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Caption: Chemical constituents of Thapsia garganica.

It is crucial to emphasize that the biological activities of other compounds from Thapsia
garganica cannot be extrapolated to Neohelmanthicin C.

Conclusion and Future Directions

Neohelmanthicin C is a structurally defined natural product for which detailed experimental
and biological data are currently unavailable in the public domain. This presents an opportunity
for further research. The key areas for future investigation include:

« |solation and full spectroscopic characterization: Detailed 1D and 2D NMR studies, as well
as high-resolution mass spectrometry, are required to provide a complete and verified
spectroscopic profile.

o Total synthesis: The development of a synthetic route would enable access to larger
quantities of the compound for extensive biological evaluation and the synthesis of
analogues.

» Biological screening: A broad biological screening of Neohelmanthicin C is necessary to
identify any potential therapeutic activities.

This technical guide provides a summary of the existing knowledge on Neohelmanthicin C
and underscores the need for further research to elucidate its chemical and biological
properties fully.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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